Phosphoric acid

• CAS No.: 149059-06-3
• Product Name: Phosphoric acid
• Molecular Formula: H3PO4; H3O4P; H3PO4; H3O4P
• Molecular Weight: 97.995 g/mol
• IUPAC Name: hydron;phosphate
• Standard InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• Standard InChIKey: NBIIXXVUZAFLBC-UHFFFAOYSA-N
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Canonical SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Boiling Point: greater than 266 °F at 760 mm Hg (USCG, 1999); 1022 °F at 760 mm Hg (USCG, 1999); 407 °C; 415°F
• Colorform: Viscous liq @ room temp; fluid @ 60 °C; solidifies to a glass @ low temp; Clear, colorless liquid; At room temperature, condensed phosphoric acids appear oily at 72-82 wt % P2O5; viscous and gummy at 82-90 wt % P2O5; and a mixture of glassy and crystalline material at 90 wt % P2O5.; Unstable orthorhombic crystals or clear syrupy liquid; Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals.; Colorless viscous liquid; Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• Density: 1.892 at 77 °F (USCG, 1999); 2.05 at 100.4 °F (USCG, 1999); d 1.86; 1.8741 (100% solution); 1.6850 (85% solution); 1.334 (50% solution), all at 25 °C /Phosphoric acid solutions/; 1.9 g/cm³; 1.87 (pure) 1.33 (50% solution); (77°F): 1.87 (pure) 1.33 (50% solution)
• Melting Point: 108 °F (NIOSH, 2016); 100 °F (USCG, 1999); Mp 42.3 °; 42.4 °C; 42.35°C; 42 °C; 108°F
• Physical Description: Phosphoric acid appears as a clear colorless liquid or transparent crystalline solid. The pure solid melts at 42.35°C and has a density of 1.834 g / cm3. Liquid is usually an 85% aqueous solution. Shipped as both a solid and liquid. Corrosive to metals and tissue. Used in making fertilizers and detergents and in food processing.; Polyphosphoric acid is a viscous water-white odorless liquid. The commerical acid consists of a mixture of orthophosphoric acid, pyrophosphoric (diphosphoric) acid, triphosphoric and higher polymeric phosphoric acids. Sinks and mixes with water. (USCG, 1999); DryPowder; Liquid; OtherSolid; DryPowder; Liquid; Clear, colourless, viscous liquid; Solid; HYGROSCOPIC COLOURLESS CRYSTALS.; Thick, colorless, odorless, crystalline solid.; Thick, colorless, odorless, crystalline solid. [Note: Often used in an aqueous solution.]
• Description: Phosphoric acid, also known as phosphate or [po(OH)3], belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Phosphoric acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, phosphoric acid is primarily located in the cytoplasm. Phosphoric acid exists in all eukaryotes, ranging from yeast to humans. In humans, phosphoric acid is involved in the glutamate metabolism pathway, the glutathione metabolism pathway, the glycerol phosphate shuttle pathway, and the purine metabolism pathway. Phosphoric acid is also involved in several metabolic disorders, some of which include the hypophosphatasia pathway, the leigh syndrome pathway, creatine deficiency, guanidinoacetate methyltransferase deficiency, and L-arginine:glycine amidinotransferase deficiency. Phosphoric acid is a potentially toxic compound.
• Solubility: Miscible (NIOSH, 2016); Sol in water; Soluble in water, alcohol; soluble in 8 volumes of 3:1 ether:alcohol mixture; Soluble in ethanol; 548 g/100 g water at 20 °C; 1000 mg/mL; Solubility in water: miscible; Miscible
• Synonyms: Concise etchant; Condact; K-etchant; orthophosphoric acid; phosphoric acid; Uni-Etch
• Vapor Density: Relative vapor density (air = 1): 3.4
• Vapor Pressure: 0.03 mm Hg (NIOSH, 2016); 0.0285 torr at 20 °C; Vapor pressure, Pa at 25 °C:; 0.03 mmHg
• PubChem Compound: 22486802
• Last Modified: Nov 11 2021